Cas no 1012-96-0 (6-amino-7H-Purine-7-propanol)

6-amino-7H-Purine-7-propanol structure
6-amino-7H-Purine-7-propanol structure
Product name:6-amino-7H-Purine-7-propanol
CAS No:1012-96-0
MF:C8H11N5O
MW:193.205840349197
CID:1096265
PubChem ID:44572470

6-amino-7H-Purine-7-propanol Chemical and Physical Properties

Names and Identifiers

    • 6-amino-7H-Purine-7-propanol
    • DTXSID101309573
    • 7-(3-Hydroxypropyl)-7H-adenine
    • CHEMBL447623
    • BDBM50257053
    • 1012-96-0
    • Inchi: InChI=1S/C8H11N5O/c9-7-6-8(11-4-10-7)12-5-13(6)2-1-3-14/h4-5,14H,1-3H2,(H2,9,10,11)
    • InChI Key: NNEBGUABQWKLQH-UHFFFAOYSA-N
    • SMILES: C1=NC(=C2C(=N1)N=CN2CCCO)N

Computed Properties

  • Exact Mass: 193.09636g/mol
  • Monoisotopic Mass: 193.09636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 89.8Ų
  • Molecular Weight: 193.21g/mol

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